Cas no 85726-00-7 (cis-2-amino-1-methyl-cyclopentanecarboxylic acid)

• Product Name: cis-2-amino-1-methyl-cyclopentanecarboxylic acid
• CAS No: 85726-00-7
• MF: C₇H₁₃NO₂
• MW: 143.183622121811
• MDL: MFCD18830470
• CID: 1846490
• PubChem ID: 13049611
• Update Time: 2025-05-24

cis-2-amino-1-methyl-cyclopentanecarboxylic acid Chemical and Physical Properties

Names and Identifiers

• Cyclopentanecarboxylic acid, 2-amino-1-methyl-, cis- (9CI)
• (1R,2S)-2-amino-1-methylcyclopentane-1-carboxylic acid
• cis-2-amino-1-methyl-cyclopentanecarboxylic acid
• AKOS025117616
• P12475
• Cyclopentanecarboxylic acid,2-amino-1-methyl-,cis-(9ci)
• 85726-00-7
• cis-2-Amino-1-methylcyclopentanecarboxylic acid
• CS-0058036
• cis-2-Amino-1-methylcyclopentanecarboxylicacid
• MFCD18830470

• MDL： MFCD18830470
• Inchi： 1S/C7H13NO2/c1-7(6(9)10)4-2-3-5(7)8/h5H,2-4,8H2,1H3,(H,9,10)/t5-,7+/m0/s1
• InChI Key： XAKRNSMEFCXCML-CAHLUQPWSA-N
• SMILES： OC([C@]1(C)CCC[C@@H]1N)=O

Computed Properties

• Exact Mass: 143.094628657g/mol
• Monoisotopic Mass: 143.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 158
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.6
• Topological Polar Surface Area: 63.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on cis-2-amino-1-methyl-cyclopentanecarboxylic acid

Cis-2-amino-1-methyl-cyclopentanecarboxylic Acid (CAS No. 85726-00-7): A Comprehensive Overview

Cis-2-amino-1-methyl-cyclopentanecarboxylic acid, identified by its CAS number 85726-00-7, is a significant compound in the field of pharmaceutical chemistry and biochemistry. This cyclic amino acid derivative has garnered attention due to its unique structural properties and potential applications in drug development and biochemical research. The compound's stereochemistry, specifically the cis configuration, plays a crucial role in its biological activity and interaction with biological targets.

The molecular structure of cis-2-amino-1-methyl-cyclopentanecarboxylic acid consists of a cyclopentane ring substituted with an amino group at the 2-position and a methyl group at the 1-position. This arrangement contributes to its distinct chemical and biological characteristics. The presence of both amino and carboxylic acid functional groups makes it a versatile intermediate in organic synthesis, particularly in the development of peptidomimetics and other bioactive molecules.

In recent years, there has been growing interest in the synthesis and application of cyclic amino acids due to their potential as pharmacological agents. Research has demonstrated that such compounds can exhibit inhibitory effects on various enzymes and receptors, making them valuable candidates for therapeutic intervention. For instance, studies have shown that derivatives of cis-2-amino-1-methyl-cyclopentanecarboxylic acid may have applications in the treatment of neurological disorders, cardiovascular diseases, and inflammation-related conditions.

The stereochemistry of cis-2-amino-1-methyl-cyclopentanecarboxylic acid is particularly noteworthy, as the spatial arrangement of functional groups can significantly influence its biological activity. The cis configuration ensures optimal interactions with biological targets, leading to enhanced efficacy and selectivity. This has prompted researchers to explore its potential as a lead compound in drug discovery programs.

Advances in synthetic methodologies have enabled the efficient preparation of cis-2-amino-1-methyl-cyclopentanecarboxylic acid and its derivatives. Techniques such as asymmetric synthesis and enzymatic catalysis have been employed to achieve high enantiomeric purity, which is critical for pharmaceutical applications. These methods not only improve yield but also reduce the environmental impact of production processes.

The pharmacological profile of cis-2-amino-1-methyl-cyclopentanecarboxylic acid has been extensively studied in preclinical models. Initial findings suggest that it may modulate key signaling pathways involved in disease progression. For example, its ability to inhibit certain enzymes has been linked to potential therapeutic benefits in cancer and autoimmune diseases. Further research is ongoing to elucidate its mechanism of action and optimize its pharmacokinetic properties.

In addition to its pharmaceutical applications, cis-2-amino-1-methyl-cyclopentanecarboxylic acid holds promise in the field of biomaterials. Its structural features make it a suitable candidate for designing novel polymers and coatings with specific biological functionalities. Such materials could find applications in tissue engineering, drug delivery systems, and biosensors.

The future direction of research on cis-2-amino-1-methyl-cyclopentanecarboxylic acid is likely to focus on expanding its chemical space through structural modifications and derivatization. By introducing additional functional groups or altering the stereochemistry, researchers aim to enhance its biological activity and therapeutic potential. Collaborative efforts between synthetic chemists, biologists, and pharmacologists will be essential in realizing these goals.

In conclusion, cis-2-amino-1-methyl-cyclopentanecarboxylic acid (CAS No. 85726-00-7) is a multifaceted compound with significant implications in pharmaceutical chemistry and biochemistry. Its unique structural features, coupled with promising preclinical results, make it a compelling subject for further investigation. As research continues to uncover new applications and synthetic strategies, this compound is poised to play a vital role in the development of next-generation therapeutics.